Cas no 885520-59-2 (6-Bromo-4-fluoro-1H-indole)

6-Bromo-4-fluoro-1H-indole is a halogenated indole derivative widely utilized as a key intermediate in pharmaceutical and agrochemical synthesis. Its bromo and fluoro substituents enhance reactivity, enabling selective functionalization in cross-coupling reactions and heterocyclic modifications. The compound’s rigid indole scaffold offers structural versatility for designing bioactive molecules, particularly in kinase inhibitors and CNS-targeting compounds. High purity grades ensure consistent performance in research and industrial applications. Its stability under standard conditions and compatibility with common organic solvents further facilitate handling in multistep synthetic routes. This compound is particularly valued for its role in developing novel therapeutic agents and advanced material science applications.
6-Bromo-4-fluoro-1H-indole structure
6-Bromo-4-fluoro-1H-indole structure
Product Name:6-Bromo-4-fluoro-1H-indole
CAS No:885520-59-2
MF:C8H5BrFN
MW:214.03440451622
MDL:MFCD07781550
CID:840692
PubChem ID:24728169
Update Time:2025-06-07

6-Bromo-4-fluoro-1H-indole Chemical and Physical Properties

Names and Identifiers

    • 6-Bromo-4-fluoro-1H-indole
    • 6-BROMO-4-FLUORO INDOLE
    • 4-Fluoro-6-bromoindole
    • 6-Bromo-4-fluoroindole
    • AK119716
    • 4-Fluoro-6-bromo-indole
    • VTODDAKQRGKCGF-UHFFFAOYSA-N
    • 4351AC
    • SB15134
    • FCH1385698
    • AX8245132
    • ST2406417
    • 6-Bromo-4-fluoro-1H-indole (ACI)
    • 6-Bromo-4-fluoro-indole
    • SCHEMBL1021334
    • DTXCID90596982
    • 885520-59-2
    • AKOS015898371
    • SY114760
    • MFCD07781550
    • EN300-747122
    • DTXSID10646231
    • Z1269127261
    • DS-2828
    • DB-077954
    • CS-W019408
    • P10508
    • MDL： MFCD07781550
    • Inchi： 1S/C8H5BrFN/c9-5-3-7(10)6-1-2-11-8(6)4-5/h1-4,11H
    • InChI Key： VTODDAKQRGKCGF-UHFFFAOYSA-N
    • SMILES： FC1C2=C(NC=C2)C=C(Br)C=1

Computed Properties

  • Exact Mass: 212.95894g/mol
  • Monoisotopic Mass: 212.95894g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 153
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 15.8
  • XLogP3: 2.8

Experimental Properties

  • Density: 1.750±0.06 g/cm3 (20 ºC 760 Torr),
  • Solubility: Very slightly soluble (0.17 g/l) (25 º C),

6-Bromo-4-fluoro-1H-indole Security Information

6-Bromo-4-fluoro-1H-indole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-AC451-250mg
6-Bromo-4-fluoro-1H-indole
 885520-59-2 98%
250mg
 1979CNY 2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-AC451-100mg
6-Bromo-4-fluoro-1H-indole
 885520-59-2 98%
100mg
 936CNY 2021-05-08
Matrix Scientific
126791-1g
6-Bromo-4-fluoro-1H-indole, >95%
 885520-59-2 >95%
1g
 $1764.00 2023-09-09
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
B848437-100mg
6-Bromo-4-fluoro-1H-indole
 885520-59-2 98%
100mg
 1,105.20 2021-05-17
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-AC451-1g
6-Bromo-4-fluoro-1H-indole
 885520-59-2 98%
1g
 3480.0CNY 2021-08-04
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-AC451-200mg
6-Bromo-4-fluoro-1H-indole
 885520-59-2 98%
200mg
 831.0CNY 2021-08-04
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-AC451-50mg
6-Bromo-4-fluoro-1H-indole
 885520-59-2 98%
50mg
 333.0CNY 2021-08-04
TRC
B804275-1mg
6-Bromo-4-fluoro-1H-indole
 885520-59-2
1mg
 $ 50.00 2022-06-06
TRC
B804275-2mg
6-Bromo-4-fluoro-1H-indole
 885520-59-2
2mg
 $ 65.00 2022-06-06
TRC
B804275-10mg
6-Bromo-4-fluoro-1H-indole
 885520-59-2
10mg
 $ 95.00 2022-06-06

6-Bromo-4-fluoro-1H-indole Production Method

Production Method 1

502496-34-6 502496-34-6
18503-89-4 18503-89-4
885520-59-2 885520-59-2
Reaction Conditions
1.1 Reagents: Triethylamine Solvents: Dimethylformamide ;  2 h, 130 °C
1.2 Reagents: Iron ,  Silica Solvents: Acetic acid ,  Toluene ;  30 min, rt → 100 °C
Reference
Discovery and structure-activity relationships of N-aryl 6-aminoquinoxalines as potent PFKFB3 kinase inhibitors
Boutard, Nicolas ; Bialas, Arkadiusz; Sabiniarz, Aleksandra ; Guzik, Pawel ; Banaszak, Katarzyna; et al, ChemMedChem, 2019, 14(1), 169-181

6-Bromo-4-fluoro-1H-indole Raw materials

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6-Bromo-4-fluoro-1H-indole Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:885520-59-2)6-Bromo-4-fluoro-1H-indole
Order Number:A861782
Stock Status:in Stock
Quantity:1g/5g/10g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 08:31
Price ($):205.0/682.0/1269.0
Email:sales@amadischem.com
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:885520-59-2)6-BROMO-4-FLUORO INDOLE
Order Number:sfd4364
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:33
Price ($):discuss personally
Email:sales2@senfeida.com

6-Bromo-4-fluoro-1H-indole Related Literature

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Recommended suppliers
Amadis Chemical Company Limited
(CAS:885520-59-2)6-Bromo-4-fluoro-1H-indole
A861782
Purity:99%/99%/99%
Quantity:1g/5g/10g
Price ($):205.0/682.0/1269.0
Email
Suzhou Senfeida Chemical Co., Ltd
(CAS:885520-59-2)6-BROMO-4-FLUORO INDOLE
sfd4364
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Email